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Compound of Interest

Compound Name: NW16

Cat. No.: B15613197

For researchers, scientists, and drug development professionals working with vacuum systems,
selecting the appropriate flange is critical for maintaining the integrity and performance of their
experiments and processes. Among the various standards, ISO-KF (also known as NW or Klein
Flange) and ISO-K flanges are two of the most common choices for high-vacuum applications.
This guide provides an objective comparison of their performance, supported by available data
and a discussion of relevant experimental protocols.

At a Glance: Key Differences

ISO-KF and ISO-K flanges share the same fundamental sealing principle: a centering ring with
an elastomeric O-ring compressed between two symmetrical flanges. However, their primary
distinctions lie in their clamping mechanism and typical application size, which in turn
influences their suitability for different vacuum system requirements.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15613197?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Feature

ISO-KF (NW)

ISO-K

Nominal Diameter (DN)

10 to 50

63 to 630

Clamping Mechanism

Single circular clamp (wing nut,

toggle, or bolt)

Multiple individual double-claw

clamps

Typical Applications

Smaller, frequently modified
systems; foreline plumbing;
connections to small pumps

and gauges.

Larger, more permanent
installations; connections to
large pumps, chambers, and

valves.

Pressure Range

Rough to High Vacuum
(Atmosphere to ~10-8 mbar)[1]

[2](3]

High Vacuum (Atmosphere to
~10-8 mbar)[1][4]

Bakeout Temperature

Limited by O-ring material
(typically up to 150°C for
Viton®)[5]

Limited by O-ring material (up
to 150°C with Viton®,
potentially slightly higher to

200°C in some configurations)

[5]

Assembly/Disassembly

Very fast and tool-free with

wing nut or toggle clamps.

Relatively fast, but requires

tightening multiple clamps.

Vibration Resistance

Moderate

Good, more robust than 1ISO-
KF due to multiple clamping

points.

Performance Characteristics: A Detailed Look

Both ISO-KF and ISO-K flanges are designed for high vacuum applications and are not

suitable for ultra-high vacuum (UHV) systems, which necessitate metal-sealed flanges like

ConFlat (CF).[5] The primary limitation for both is the outgassing from the elastomeric O-ring,

which restricts the ultimate pressure and the maximum bakeout temperature.[5]

Sealing and Leak Rates: When properly assembled with a clean, undamaged O-ring and

centering ring, both flange types can achieve a leak rate of less than 1x10~° std cc/sec of

Helium.[2][4] The sealing performance is highly dependent on the quality of the components

and the proper application of clamping force.
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Pressure and Temperature Cycling: The performance of both flange types under pressure and
temperature cycling is primarily dictated by the elastomer O-ring. Repeated cycling can lead to
degradation of the O-ring, potentially increasing leak rates over time. While specific
comparative data is not readily available, the more robust clamping of the ISO-K may offer
slightly better performance under repeated mechanical stress.

Vibration Resistance: The use of multiple, independent claw clamps on ISO-K flanges provides
a more secure and vibration-resistant connection compared to the single circular clamp of the
ISO-KF system.[5] This makes ISO-K a better choice for applications where mechanical
vibration from pumps or other equipment is a concern.

Experimental Protocols

While direct experimental comparisons are not widely published, the performance of these
flanges is typically evaluated using standardized vacuum testing procedures.

Helium Leak Testing Protocol

A common method to quantify the leak rate of a vacuum flange assembly is through helium
mass spectrometry.

Objective: To determine the rate at which helium gas permeates through the flange seal.
Methodology:

o Assembly: The ISO-KF or ISO-K flange assembly to be tested is connected to a helium leak
detector. All other ports on the test component are blanked off.

o Evacuation: The system is pumped down to a suitable base pressure for the leak detector to
operate effectively.

o Tracer Gas Application: A fine stream of helium gas is carefully directed at the exterior of the
flange seal.

o Detection: The leak detector's mass spectrometer measures the amount of helium that has
entered the vacuum system, indicating a leak. The result is quantified as a leak rate (e.g., in
mbar-L/s).
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A diagram of the typical helium leak testing workflow is provided below.

Preparation Testing Result

Assemble Flange |—>| Connect to Leak Detector |—>| Evacuate System |—>| Apply Helium Tracer Gas |—>| Measure Leak Rate |—>| Quantified Leak Rate

Application Requirement

Flange Diameter (DN) > 507?

Frequent Assembly/

Disassembly? Yes

No
(Consider for robustness

Use ISO-K

Use ISO-KF

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Vacuum Flanges]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15613197#iso-kf-nw-vs-iso-k-flange-comparison]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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